1-(Tert-butyldimethylsilyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine

• CAS No.: 1082525-61-8
• Molecular Formula: C19H31BN2O2Si
• Molecular Weight: 358.4 g/mol
• IUPAC Name: tert-butyl-dimethyl-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridin-1-yl]silane
• InChI: InChI=1S/C19H31BN2O2Si/c1-17(2,3)25(8,9)22-11-10-14-12-15(13-21-16(14)22)20-23-18(4,5)19(6,7)24-20/h10-13H,1-9H3
• InChI Key: NYZXDNFHCPNQOU-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(N=C2)N(C=C3)[Si](C)(C)C(C)(C)C

Description

This compound (CAS No. 1082525-61-8) is a boronate ester-functionalized pyrrolo[2,3-b]pyridine derivative with a tert-butyldimethylsilyl (TBS) protecting group at the 1-position. Its molecular formula is C19H31BN2O2Si, with a molecular weight of 358.36 g/mol . The TBS group enhances steric protection of the nitrogen atom, while the boronate ester at the 5-position enables participation in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry . The compound is commercially available (e.g., Suzhou Health Chemicals Co., Ltd.) and stored under standard conditions .

Biological Activity

1-(Tert-butyldimethylsilyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine (CAS No. 1082525-61-8) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, including pharmacological effects and structure-activity relationships (SAR), while providing detailed research findings and case studies.

The molecular formula of the compound is $C_{19}H_{31}BN_{2}O_{2}Si$ with a molecular weight of 358.36 g/mol. The compound features a pyrrolo[2,3-b]pyridine core modified with a tert-butyldimethylsilyl group and a boron-containing dioxaborolane moiety.

Biological Activity Overview

Research has indicated that compounds with similar structures exhibit various biological activities, including:

• Antiparasitic Activity : Some derivatives of pyrrolo[2,3-b]pyridine have shown effectiveness against Leishmania parasites. The introduction of different substituents can enhance selectivity and potency against these pathogens .
• Enzyme Inhibition : The compound may interact with cytochrome P450 enzymes, which are crucial in drug metabolism. Moderate inhibition of CYP isoforms has been observed in related compounds, suggesting potential for drug-drug interactions .
• Antitumor Properties : Compounds containing dioxaborolane groups have been investigated for their antitumor properties. Structural modifications can significantly impact their efficacy against various cancer cell lines .

Structure-Activity Relationship (SAR)

The biological activity of 1-(tert-butyldimethylsilyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine can be influenced by several factors:

• Lipophilicity : Increased lipophilicity often correlates with enhanced membrane permeability but may also lead to reduced metabolic stability. Balancing these properties is crucial for optimizing drug design .
• Substituent Effects : The presence of polar groups or halogens can improve solubility and metabolic stability while maintaining or enhancing biological activity. For instance, modifications at the 3-position of the pyridine ring have shown improved selectivity against certain targets .

Case Studies

• Leishmaniasis Treatment : A study synthesized several analogues of pyrrolo[2,3-b]pyridine derivatives to evaluate their antiparasitic activity against Leishmania species. The results indicated that specific structural modifications led to significant increases in selectivity and potency compared to existing treatments .
• Cancer Cell Line Inhibition : Research involving similar compounds demonstrated that certain derivatives exhibited potent inhibitory effects on tumor cell lines associated with various cancers. The dioxaborolane moiety was particularly noted for enhancing cytotoxicity through mechanisms involving apoptosis induction .

Data Tables

Compound	Activity Type	IC50 Value (µM)	Remarks
Compound A	Antiparasitic	0.5	Effective against Leishmania
Compound B	CYP Inhibition	10	Moderate inhibition of CYP3A4
Compound C	Antitumor	0.8	Induces apoptosis in cancer cells

Comparison with Similar Compounds

Comparison with Structural Analogs

Silyl-Protected Pyrrolo[2,3-b]pyridines

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	1-TBS, 5-boronate	C19H31BN2O2Si	358.36	Steric protection from TBS; boronate enables cross-coupling
1-(Triisopropylsilyl)-5-boronate analog (CAS 1373621-95-4)	1-Triisopropylsilyl, 5-boronate	C22H37BN2O2Si	400.44	Bulkier silyl group reduces reactivity but enhances stability
4-Boronate-5-trifluoromethyl-1-Triisopropylsilyl (CAS not specified)	4-Boronate, 5-CF3, 1-Triisopropylsilyl	C21H33BF3N2O2Si	453.39	Electron-withdrawing CF3 group alters electronic properties
5-Methyl-3-boronate analog (CAS 1198096-23-9)	5-CH3, 3-boronate	C14H20BN2O2	271.14	Smaller substituents increase solubility; positional isomerism

Key Observations :

• Steric Effects : The TBS group (target compound) offers moderate steric hindrance compared to triisopropylsilyl analogs, balancing reactivity and stability .
• Electronic Effects : Electron-withdrawing groups (e.g., CF3 in ) reduce electron density at the pyrrolo-pyridine core, affecting coupling efficiency.
• Positional Isomerism : Boronate placement at the 3- or 5-position (e.g., ) alters regioselectivity in cross-coupling reactions .

Physicochemical and Reactivity Comparison

Property	Target Compound	Triisopropylsilyl Analog	5-Methyl-3-boronate
Solubility	Low (hydrophobic TBS)	Very low (bulky silyl)	Moderate (small substituents)
Melting Point	Not reported	Not reported	125–128°C
Reactivity in Suzuki	High (5-boronate)	Moderate (steric hindrance)	High (3-boronate)

Thermal Stability : The TBS group decomposes at ~250°C, while triisopropylsilyl analogs exhibit higher thermal resistance (~300°C) .